Cas no 34680-83-6 (5-tert-butyloxepan-2-one)

5-tert-Butyloxepan-2-one is a cyclic ester (lactone) featuring a tert-butyl substituent on the oxepane ring. This compound is of interest in organic synthesis and material science due to its sterically hindered structure, which can influence reactivity and polymer properties. The tert-butyl group enhances thermal and chemical stability, making it suitable for applications requiring robust intermediates. Its lactone functionality allows for ring-opening reactions, enabling the synthesis of tailored polymers or functionalized derivatives. The compound's unique structure may also impart specific steric and electronic effects in catalytic systems or as a building block for advanced materials. Handling should follow standard safety protocols for organic lactones.
5-tert-butyloxepan-2-one structure
5-tert-butyloxepan-2-one structure
Product Name:5-tert-butyloxepan-2-one
CAS No:34680-83-6
MF:C10H18O2
MW:170.248723506927
MDL:MFCD34562848
CID:1464801
PubChem ID:575071
Update Time:2025-10-29

5-tert-butyloxepan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Oxepanone, 5-(1,1-dimethylethyl)-
    • 4-tert-butyl-ε-caprolactone
    • 5-tert-butyloxepan-2-one
    • 34680-83-6
    • Z5211313470
    • 4-tert-butylcaprolactone
    • 5-tert-Butyl-2-oxepanone #
    • 5-tert-butyl-oxepan-2-one
    • 5-(tert-Butyl)oxepan-2-one
    • XFKCBMHHCWKGMQ-UHFFFAOYSA-N
    • SCHEMBL42962
    • EN300-33047902
    • DTXSID501313128
    • 5-tert-Butyl-2-oxepanone
    • MDL: MFCD34562848
    • Inchi: 1S/C10H18O2/c1-10(2,3)8-4-5-9(11)12-7-6-8/h8H,4-7H2,1-3H3
    • InChI Key: XFKCBMHHCWKGMQ-UHFFFAOYSA-N
    • SMILES: O1C(CCC(CC1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 170.13074
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

5-tert-butyloxepan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33047902-1g
5-tert-butyloxepan-2-one
34680-83-6 95%
1g
$871.0 2023-09-04
Enamine
EN300-33047902-5g
5-tert-butyloxepan-2-one
34680-83-6 95%
5g
$2525.0 2023-09-04
Enamine
EN300-33047902-10g
5-tert-butyloxepan-2-one
34680-83-6 95%
10g
$3746.0 2023-09-04
Enamine
EN300-33047902-0.05g
5-tert-butyloxepan-2-one
34680-83-6 95.0%
0.05g
$202.0 2025-03-18
Enamine
EN300-33047902-0.1g
5-tert-butyloxepan-2-one
34680-83-6 95.0%
0.1g
$301.0 2025-03-18
Enamine
EN300-33047902-0.25g
5-tert-butyloxepan-2-one
34680-83-6 95.0%
0.25g
$431.0 2025-03-18
Enamine
EN300-33047902-0.5g
5-tert-butyloxepan-2-one
34680-83-6 95.0%
0.5g
$679.0 2025-03-18
Enamine
EN300-33047902-1.0g
5-tert-butyloxepan-2-one
34680-83-6 95.0%
1.0g
$871.0 2025-03-18
Enamine
EN300-33047902-2.5g
5-tert-butyloxepan-2-one
34680-83-6 95.0%
2.5g
$1707.0 2025-03-18
Enamine
EN300-33047902-5.0g
5-tert-butyloxepan-2-one
34680-83-6 95.0%
5.0g
$2525.0 2025-03-18

Additional information on 5-tert-butyloxepan-2-one

5-tert-Butyloxepan-2-one (CAS No. 34680-83-6): A Comprehensive Overview

5-tert-Butyloxepan-2-one (CAS No. 34680-83-6) is a cyclic ketone that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science due to its unique structural properties and potential applications. This compound, also known as 5-(1,1-dimethylethyl)-2-oxa-5-azaspiro[2.4]heptan-6-one, is characterized by its seven-membered oxepane ring and a tert-butyl substituent, which contribute to its stability and reactivity.

The synthesis of 5-tert-butyloxepan-2-one has been extensively studied, with various methods reported in the literature. One of the most common synthetic routes involves the intramolecular aldol condensation of a suitable tert-butyl-substituted aldehyde followed by cyclization and oxidation steps. This approach not only yields high purity products but also allows for the facile introduction of functional groups that can be further modified for specific applications.

In the realm of pharmaceutical research, 5-tert-butyloxepan-2-one has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that derivatives of 5-tert-butyloxepan-2-one exhibited potent anti-inflammatory and analgesic properties, making them potential candidates for the treatment of chronic pain and inflammatory conditions.

Beyond its pharmaceutical applications, 5-tert-butyloxepan-2-one has also found utility in materials science. Its unique molecular structure makes it an attractive candidate for the development of advanced polymers and coatings. Research conducted at the University of California, Berkeley, demonstrated that incorporating 5-tert-butyloxepan-2-one into polymer matrices significantly enhanced their thermal stability and mechanical strength. These findings have opened new avenues for the use of this compound in high-performance materials for industries such as aerospace and automotive.

The environmental impact of chemical compounds is a critical consideration in modern research. Studies on the biodegradability and toxicity of 5-tert-butyloxepan-2-one have shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. This favorable environmental profile makes it a more sustainable choice compared to many traditional organic solvents and intermediates.

In conclusion, 5-tert-butyloxepan-2-one (CAS No. 34680-83-6) is a versatile compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique structural features and favorable properties make it an important molecule for ongoing research and development efforts. As new synthetic methods and applications continue to emerge, the importance of 5-tert-butyloxepan-2-one in these fields is likely to grow further.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd